1-(2-hydroxyphenyl)ethanone (4-phenyl-1,3-thiazol-2-yl)hydrazone

• IUPAC Name: 2-[(Z)-C-methyl-N-[(4-phenyl-1,3-thiazol-2-yl)amino]carbonimidoyl]phenol
• InChI: InChI=1S/C17H15N3OS/c1-12(14-9-5-6-10-16(14)21)19-20-17-18-15(11-22-17)13-7-3-2-4-8-13/h2-11,21H,1H3,(H,18,20)/b19-12-
• InChI Key: PVRNQLDWHYYLJU-UNOMPAQXSA-N
• Canonical SMILES: CC(=NNC1=NC(=CS1)C2=CC=CC=C2)C3=CC=CC=C3O
• Isomeric SMILES: C/C(=N/NC1=NC(=CS1)C2=CC=CC=C2)/C3=CC=CC=C3O
• Molecular Formula: C17H15N3OS
• Molecular Weight: 309.4 g/mol

Description

1-(2-hydroxyphenyl)ethanone (4-phenyl-1,3-thiazol-2-yl)hydrazone is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as HPEH and has been found to possess a unique set of properties that make it a valuable tool in various fields of study.

Mechanism of Action

The mechanism of action of 1-(2-hydroxyphenyl)ethanone (4-phenyl-1,3-thiazol-2-yl)hydrazone involves the formation of a complex with metal ions. This complex can then undergo various chemical reactions, leading to changes in fluorescence or other properties that can be detected and measured.
Biochemical and Physiological Effects:
1-(2-hydroxyphenyl)ethanone (4-phenyl-1,3-thiazol-2-yl)hydrazone has been found to have a range of biochemical and physiological effects. It has been shown to have antioxidant properties, which can be useful in protecting cells from oxidative damage. It has also been found to have anti-inflammatory effects, which can be useful in various disease conditions.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(2-hydroxyphenyl)ethanone (4-phenyl-1,3-thiazol-2-yl)hydrazone in lab experiments include its high sensitivity and selectivity for metal ions, as well as its ease of use and low cost. However, its limitations include its potential toxicity and the need for careful handling and disposal.

Future Directions

There are many potential future directions for research involving 1-(2-hydroxyphenyl)ethanone (4-phenyl-1,3-thiazol-2-yl)hydrazone. These include the development of new applications for this compound in various fields of study, as well as the optimization of its properties for specific uses. Further research is also needed to better understand the mechanisms of action and potential side effects of this compound.

Synthesis Methods

The synthesis of 1-(2-hydroxyphenyl)ethanone (4-phenyl-1,3-thiazol-2-yl)hydrazone involves the reaction of 2-hydroxyacetophenone and 4-phenyl-1,3-thiazol-2-amine in the presence of acetic acid and ethanol. The resulting product is a yellow crystalline solid that can be purified by recrystallization.

Scientific Research Applications

1-(2-hydroxyphenyl)ethanone (4-phenyl-1,3-thiazol-2-yl)hydrazone has been found to have a wide range of applications in scientific research. It has been used as a fluorescent probe for the detection of metal ions such as copper, zinc, and iron. It has also been used as a chelator for these metal ions, which can be useful in various biological and chemical processes.